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Compound of Interest

Compound Name: 1,4-Dichlorobenzene

Cat. No.: B042874

An In-depth Technical Guide to the Health and Safety Considerations for Handling 1,4-
Dichlorobenzene

This guide provides comprehensive health and safety information for researchers, scientists,
and drug development professionals working with 1,4-Dichlorobenzene (p-DCB). It covers
toxicological data, exposure limits, handling protocols, and emergency procedures, with a focus
on presenting quantitative data in a clear, tabular format and illustrating key concepts with
diagrams.

Physicochemical Properties

1,4-Dichlorobenzene is a colorless to white crystalline solid with a characteristic mothball-like
odor.[1][2] It is combustible and slowly vaporizes when exposed to air.[1]

Table 1: Physicochemical Properties of 1,4-Dichlorobenzene
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Property Value Reference
CAS Number 106-46-7 [1]
Molecular Formula CeH4Cl2 [1]

Odor Threshold 0.048 - 0.12 ppm

Water Solubility 0.083 g/L at 25°C

n-octanol/water partition
o 3.37 (pH ~7, 25°C)
coefficient (log value)

Density 1.25 - 1.46 g/cm?3 at 20°C

Toxicological Information

Exposure to 1,4-Dichlorobenzene can occur through inhalation, ingestion, and skin contact.

Acute Health Effects

Short-term exposure can cause irritation to the eyes, nose, and throat. High concentrations
may lead to headaches, dizziness, nausea, and vomiting. Acute inhalation or oral exposure to
high levels can result in liver damage.

Chronic Health Effects

Long-term exposure may damage the liver, kidneys, and central nervous system. It can also
affect the lungs and blood cells, potentially causing anemia.

Carcinogenicity

1,4-Dichlorobenzene is classified as a Group 2B carcinogen by the IARC, meaning it is
possibly carcinogenic to humans. This is based on evidence of liver cancer in mice exposed to
the substance. The National Toxicology Program (NTP) reasonably anticipates it to be a human
carcinogen.

Table 2: Carcinogenicity Ratings
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Organization Classification

International Agency for Research on Cancer

Group 2B: Possibly carcinogenic to humans
(IARC)

_ _ Reasonably anticipated to be a human
National Toxicology Program (NTP) )
carcinogen

U.S. Environmental Protection Agency (EPA) Group C: Possible human carcinogen

Quantitative Toxicological Data

Table 3: Acute Toxicity Values

Test Species Route Value Reference

Rat (male and
LD50 Oral > 2,000 mg/kg
female)

Rat (male and )
LC50 Inhalation (4h) > 5.07 mg/L
female)

Rat (male and
LD50 Dermal > 2,000 mg/kg
female)

Occupational Exposure Limits

Various organizations have established occupational exposure limits for 1,4-Dichlorobenzene
to protect workers.

Table 4: Occupational Exposure Limits
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Organization Limit Duration

Occupational Safety and

o ) 75 ppm 8-hour TWA
Health Administration (OSHA)
National Institute for
Occupational Safety and 150 ppm IDLH
Health (NIOSH)
American Conference of
Governmental Industrial 10 ppm 8-hour TWA

Hygienists (ACGIH)

TWA: Time-Weighted Average; IDLH: Immediately Dangerous to Life or Health

Experimental Protocols
Animal Carcinogenicity Studies (Cited by NTP)

Detailed experimental protocols for the carcinogenicity studies are maintained by the National
Toxicology Program. A general methodology based on their reports is as follows:

o Test Animals: Fischer 344 rats and B6C3F1 mice are commonly used.

« Administration: 1,4-Dichlorobenzene is typically administered by gavage (oral intubation) or
inhalation.

» Dosage: Multiple dose levels are used, including a control group receiving the vehicle (e.g.,
corn oil).

o Duration: Chronic exposure studies typically last for the lifetime of the animal (e.g., 2 years).

o Observations: Animals are monitored for clinical signs of toxicity. Body weight and food
consumption are recorded regularly.

» Pathology: At the end of the study, a complete necropsy is performed. Tissues from all major
organs are collected, preserved, and examined microscopically for evidence of tumors.
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Signaling Pathways and Workflows
Metabolic Pathway of 1,4-Dichlorobenzene

The primary metabolism of 1,4-Dichlorobenzene occurs in the liver. The major metabolites are
the sulfate and glucuronide of 2,5-dichlorophenol, which are then excreted in the urine.

Sulfation Sulfate Conjugate
4 Urinary Excretion
Glucuronidation

Glucuronide Conjugate

earrangemen

S

Arene Oxide Intermediate 2,5-Dichlorophenol

1,4-Dichlorobenzene
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Metabolic pathway of 1,4-Dichlorobenzene.

Laboratory Safety Workflow for Handling 1,4-
Dichlorobenzene

A systematic approach is crucial for safely handling hazardous chemicals like 1,4-

Dichlorobenzene.
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Laboratory safety workflow for handling 1,4-Dichlorobenzene.
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Risk Assessment and Control Measures

A logical approach to risk management involves identifying hazards, assessing risks, and
implementing control measures.

Hazard Identification
(1,4-Dichlorobenzene: Carcinogen, Irritant)

Y

Risk Assessment
(Evaluate exposure potential and severity)

Y

Implement Control Measures

Review and Monitor Controls Elimination/Substitution

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Engineering Controls
(Fume Hood, Ventilation)

Administrative Controls
(SOPs, Training)

Click to download full resolution via product page

Risk assessment and control measures for 1,4-Dichlorobenzene.

Safe Handling and Storage

o Ventilation: Handle 1,4-Dichlorobenzene in a well-ventilated area, preferably in a chemical
fume hood.
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» Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves, safety goggles, and a lab coat.

» Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work
area.

e Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away
from heat and ignition sources.

Emergency Procedures

e Spills: In case of a spill, evacuate the area. Remove all ignition sources. Collect the spilled
material using non-sparking tools and place it in a sealed container for disposal as
hazardous waste. Ventilate and wash the area after cleanup is complete.

o Fire: Use dry chemical, COz, or water spray to extinguish fires. Poisonous gases, including
hydrogen chloride, can be produced in a fire.

o First Aid:

o

Inhalation: Move the person to fresh air.

[¢]

Skin Contact: Immediately wash the affected area with soap and water.

o

Eye Contact: Rinse cautiously with water for several minutes.

o

Ingestion: Rinse mouth with water. Do not induce vomiting.

o

In all cases of exposure, seek medical attention if symptoms persist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2.nj.gov [nj.gov]

 To cite this document: BenchChem. [Health and safety considerations for handling 1,4-
Dichlorobenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042874#health-and-safety-considerations-for-
handling-1-4-dichlorobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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